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Guaijaverin Stock Solution Preparation Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Guaijaverin

CAS No.: 22255-13-6

Cat. No.: S625378

Specification | Common

Parameter Additional Notes

Value
Recommended DMSO [1] [2] [3] Hygroscopic DMSO can impact solubility;
Solvent use newly opened containers [1].
Typical Stock 100 mg/mL [1] [2] Equivalent to ~230 mM [1] [2].
Concentration
Solubility in DMSO 50-100 mg/mL [1] [3] Sonication is recommended to aid dissolution
[3].
Molecular Weight 434.35 g/mol [1] [2] [3] -
Storage Condition -80°C for 6 months; -20°C for  Protect from light during storage and use
1 month [1] [2] [1] [2] [4].

Step-by-Step Preparation Protocol

Based on the supplier information, here is a general protocol for preparing a 100 mg/mL stock solution of

guaijaverin:

e Calculation: Calculate the mass of guaijaverin needed for your desired final volume. For example,
to prepare 1 mL of a 100 mg/mL solution, you will need 100 mg of the compound.
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e Weighing: Accurately weigh the required amount of guaijaverin (a yellow powder [2] [4]) and transfer

it to an appropriate vial.
¢ Dissolution: Add the correct volume of pure, anhydrous DMSO to the vial to achieve the 100 mg/mL

concentration.
¢ Sonication: To ensure complete dissolution, place the vial in an ultrasonic bath (sonicator) for a short

period until the solution becomes clear [3].
¢ Aliquoting: Once fully dissolved, immediately aliquot the stock solution into smaller, single-use vials

to minimize freeze-thaw cycles.
e Storage: Clearly label the aliquots with the date, concentration, and passage number. Store the

aliquots at -80°C for up to 6 months or -20°C for up to 1 month, ensuring they are protected from

light [1] [2].

The following diagram illustrates this workflow:
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Frequently Asked Questions (FAQS)

Q1: What should I do if my guaijaverin does not fully dissolve in DMSO?

e Ensure proper technique: Make sure you are using newly opened, anhydrous DMSO, as
hygroscopic DMSO can significantly impact solubility [1].

¢ Apply gentle heat: You can warm the tube at 37°C while shaking or sonicating to help dissolve the
compound [4].

¢ Verify concentration: Confirm that you are not attempting to prepare a concentration higher than the
stated solubility (100 mg/mL). If you need a higher concentration, you may need to contact the
supplier for advice.

Q2: How should I prepare a working solution for cellular assays? Supplier protocols suggest using a co-

solvent system to dilute the DMSO stock for biological assays. One commonly cited method is:

¢ Formulation 1: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline [1] [2] [3].

¢ Preparation sequence: Add the solvents in the order listed. For 1 mL of working solution, mix 100 pL
of your DMSO stock solution (e.g., 25 mg/mL) with 400 pL PEG300. Then add 50 pL Tween-80, and
finally 450 pL of saline. Mix evenly after each addition. The resulting concentration should be 2.5
mg/mL (5.76 mM) [1] [2]. It is recommended to prepare and use this working solution on the same
day.

Q3: Why is it so important to protect guaijaverin from light? Guaijaverin is a flavonoid, and many such
compounds are sensitive to photodegradation. The instruction to "protect from light" is explicitly stated by
multiple suppliers during both storage and handling [1] [2] [4]. Exposure to light can cause the compound to

break down, potentially reducing its efficacy and compromising your experimental results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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